Cas no 20830-75-5 (Digoxin)

Conclusion: digoxin is an effective inhibitor of Na + / K + - ATPase, which has the potential to be used in the study of arrhythmia and heart failure

Digoxin structure

Product Name:Digoxin

CAS No:20830-75-5

Molecular Formula:C₄₁H₆₄O₁₄

Molecular Weight:780.93846

MDL:MFCD00003674

CID:51666

PubChem ID:87568294

Digoxin Properties

Names and Identifiers

- Digoxin
- (3beta,5beta,12beta)-3-((o-2,6-dideoxy-beta-d-ribo-hexapyranosyl-(1-4)-2,6-dide
- -12,14-dihydroxycard-20(22)-enolide
- 14-dihydroxy-,(3beta,5beta,12beta)-xopyranosyl)oxy]-1
- 14-dihydroxy-,(3beta,5beta,12beta)-y)-1
- -2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1.fwdarw.)-2,6-dideoxy-beta-d-ribo-he
- acygoxin
- card-20(22)-enolide,3-((o-2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1-4)-o-2,6-di
- Digoxin solution
- DIGOXIN(RG)
- [14C]-Digoxin
- [2H]-Digoxin
- 12β-Hydroxydigitoxin
- davoxin
- Digon
- digonix
- digosin
- dixina
- dokim
- dynamos
- Grexin
- lanicor
- lenoxin
- LOE 908 hydrochloride
- Digitoxin,12b-hydroxy- (6CI)
- Digoxin (8CI)
- 12b-Hydroxydigitoxin
- Cardigox
- Cardiogoxin
- Cardioxin
- Cardixin
- Cardoxin
- Chloroformic digitalin
- Coragoxine
- Cordioxil
- Digacin
- Digicor
- Digomal
- Digoxin Nativelle
- Digoxine
- Dilanacin
- Eudigox
- Fargoxin
- Homolle's digitalin
- Lanacordin
- Lanacrist
- Lanikor
- Lanocardin
- Lanorale
- Lanoxicaps
- Lanoxin
- Lanoxin PG
- Lenoxicaps
- Longdigox
- Mapluxin
- NSC 95100
- Natigoxin
- NeoDioxanin
- Novodigal-Amp.
- Purgoxin
- Rougoxin
- Stillacor
- Toloxin
- Vanoxin
- BRN 0077011
- DIGOXIN (USP-RS)
- Digitalis glycoside
- DIGOXIN [JAN]
- C01AA05
- CHEMBL1751
- DIGOXIN [VANDF]
- DIGOXIN [ORANGE BOOK]
- 4-((3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-(((2R,4S,5S,6R)-5-(((2S,4S,5S,6R)-5-(((2S,4S,5S,6R)-4,5-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-4-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-12,14-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)furan-2(5H)-one
- Digoxin (JP17/USP)
- EN300-6492954
- GTPL4726
- Prestwick_170
- Digoxigenin-tridigitoxosid
- digoxin for peak identification
- NCGC00257022-01
- DIGOXINUM [WHO-IP LATIN]
- SMR000653537
- HY-B1049
- LTMHDMANZUZIPE-PUGKRICDSA-N
- Digoxin-Zori
- Novodigal (inj.)
- Opera_ID_1134
- (3beta,5beta,12beta)-3-((2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxycard-20(22)-enolide
- CCG-220437
- DIGOXIN [EP MONOGRAPH]
- BSPBio_000454
- 0B9662A7-264E-4ACD-94B2-9E1138C0CA5A
- 3beta-(2,6-Dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyloxy)-12beta,14-dihydroxy-5beta,14beta-card-20(22)-enolide
- HMS2232G20
- NSC95100
- 4-[(1S,2S,5S,7R,10R,11S,14R,15S,16R)-5-{[(2R,4S,5S,6R)-5-{[(2S,4S,5S,6R)-5-{[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy}-4-hydroxy-6-methyloxan-2-yl]oxy}-4-hydroxy-6-methyloxan-2-yl]oxy}-11,16-dihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]-2,5-dihydrofuran-2-one
- NSC-95100
- Card-20(22)-enolide, 3-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-
- (3beta,5beta,12beta)-3-((O-2,6-Dideoxy-beta-D-ribo-hexapyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxycard-20(22)-enolide
- C06956
- Q422222
- 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tet
- Digoxinum (Latin)
- 3.BETA.-((O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-12.BETA.,14-DIHYDROXY-5.BETA.-CARD-20(22)-ENOLIDE
- 4-((1S,2S,5S,11S,15S,7R,10R,14R,16R)-5-{5-[5-((2S,4S,5S,6R)-4,5-dihydroxy-6-me thyl(2H-3,4,5,6-tetrahydropyran-2-yloxy))(4S,5S,2R,6R)-4-hydroxy-6-methyl(2H-3 ,4,5,6-tetrahydropyran-2-yloxy)](4S,5S,2R,6R)-4-hydroxy-6-methyl(2H-3,4,5,6-te trahydropyran-2-yl
- Digoxin, Pharmaceutical Secondary Standard; Certified Reference Material
- DIGOXIN [INN]
- 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[[(2R,4S,5S,6R)-5-[[(2S,4S,5S,6R)-5-[[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyl-2-oxanyl]oxy]-4-hydroxy-6-methyl-2-oxanyl]oxy]-4-hydroxy-6-methyl-2-oxanyl]oxy]-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,
- 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- NCGC00090797-03
- DIGOXIN [HSDB]
- Digoxin, certified reference material, TraceCERT(R)
- Card-20(22)-enolide, 3-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-
- DIGITOXIN, 12BETA-HYDROXY-
- SK-Digoxin
- (3beta,5beta,12beta)-3-{[2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl]oxy}-12,14-dihydroxycard-20(22)-enolide
- Tox21_303050
- BIDD:PXR0148
- Lanoxicaps (TN)
- MLS000069819
- 73K4184T59
- MLS001055371
- HMS3713G16
- EINECS 244-068-1
- SMR000059217
- DIGOXIN [USP-RS]
- DTXCID502934
- HMS2096G16
- SPBio_002393
- Digoxin Pediatric
- s4290
- CARD-20(22)-ENOLIDE, 3-((O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-12,14-DIHYDROXY-,(3.BETA.,5.BETA.,12.BETA.)-
- Digossina [DCIT]
- NCGC00090797-12
- DIGOXIN (EP MONOGRAPH)
- BRD-K23478508-001-03-7
- Card-20(22)-enolide, 3-((O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1.fwdarw.4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1.fwdarw.4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-
- MFCD00003674
- Digoxinum [INN-Latin]
- Digos
- DIGOXIN [IARC]
- Digoxina (INN-Spanish)
- Digoxina
- Digoxin for peak identification, European Pharmacopoeia (EP) Reference Standard
- NS00008620
- 20830-75-5
- 12 beta -Hydroxydigitoxin
- DTXSID5022934
- Human Serum - Digoxin, high level
- 20830-75-5 (free)
- AKOS024283494
- Saroxin
- Novodigal [inj.]
- Z2108699066
- MLS001076495
- Prestwick1_000437
- REGID_for_CID_2724385
- SCHEMBL20506
- HSDB 214
- CAS-20830-75-5
- 12beta-Hydroxydigitoxin
- 3beta-((O-2,6-Dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12beta,14-dihydroxy-5beta-card-20(22)-enolide
- Digoxina-Sandoz
- DIGOXIN (MART.)
- Prestwick0_000437
- Lifusin
- CARD-20(22)-ENOLIDE, 3-((O-2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL-(HEXOPYRANOSYL-(1-4)-2,6-DIDEOXY-BETA-D-RIBO-HEXOPYRANOSYL)OXY)-12,14-DIHYDROXY-,
- SR-01000721866-4
- LANOXIN PEDIATRIC
- cid_2724385
- HMS1569G16
- Tox21_201678
- 3beta-((O-2,6-Dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-O-2,6-dideoxy-beta-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy)-12beta,14-dihydroxy-5beta-card-20(22)-enolide
- DB00390
- Digoksyna
- DIGOXIN [USP MONOGRAPH]
- NCGC00090797-02
- AKOS015895113
- Tox21_111025
- DIGOXIN [WHO-IP]
- Digoksyna [Polish]
- Digoxina [INN-Spanish]
- J-013666
- Digitek
- [3H]digoxin
- Digoxin [USP:INN:BAN:JAN]
- Digoxin, European Pharmacopoeia (EP) Reference Standard
- Digossina
- UNII-73K4184T59
- DIGOXIN (USP MONOGRAPH)
- Human Serum - Digoxin, low level
- NCGC00090797-01
- NCGC00090797-09
- 4-[(1R,3aS,3bR,5aR,7S,9aS,9bS,11R,11aS)-7-{[(2R,4S,5S,6R)-5-{[(2S,4S,5S,6R)-5-{[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy}-4-hydroxy-6-methyloxan-2-yl]oxy}-4-hydroxy-6-methyloxan-2-yl]oxy}-3a,11-dihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]-2,5-dihydrofuran-2-one
- Dimecip
- Stillacor-
- Prestwick2_000437
- 5-18-04-00381 (Beilstein Handbook Reference)
- D00298
- 3-[(3S,5R,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- 3beta,12beta,14-Trihydroxy-5beta,14beta-card-20(22)-enolid-3-tridigitoxosid
- Prestwick3_000437
- Digox
- Epitope ID:122964
- Digoxigenin-tridigitoxosid [German]
- DIGOXIN (IARC)
- Digoxin-Sandoz
- NCGC00090797-07
- [3H]-digoxin
- 12A-Hydroxydigitoxin
- DIGOXIN [WHO-DD]
- CHEBI:4551
- Card-20(22)-enolide, 3-[[O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1-->4)-O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1-->4)-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl]oxy]-12,14-dihydroxy-, (3.beta.,5.beta.,12.beta.)-
- DIGOXIN [MART.]
- Digoxin 1.0 mg/ml in Methanol
- AS-13281
- Lanoxin (TN)
- 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-4-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-4-hydroxy-6-methyl-tetrahydropyran-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- BPBio1_000500
- 3b0w
- DIGOXIN [MI]
- Digoxin, 1mg/ml in Methanol
- BDBM46355
- SR-01000721866
- NCGC00090797-04
- Hemigoxine Nativelle
- 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-10,13-dimethyl-3-[(2R,4S,5S,6R)-6-methyl-5-[(2S,4S,5S,6R)-6-methyl-5-[(2S,4S,5S,6R)-6-methyl-4,5-bis(oxidanyl)oxan-2-yl]oxy-4-oxidanyl-oxan-2-yl]oxy-4-oxidanyl-oxan-2-yl]oxy-12,14-bis(oxidanyl)-1,2,3,4,5,6,7,8,9,11,12,
- Digoxin (USP:INN:BAN:JAN)
- NCGC00090797-06
- Digoxinum (INN-Latin)
- Digoxin, United States Pharmacopeia (USP) Reference Standard
- SR-01000721866-3
- Digoxinum
- CS-4571
- CARD-20(22)-ENOLIDE, 3-((O-2,6-DIDEOXY-beta-D-RIBO-HEXOPYRANOSYL-(1->4)-O-2,6-DIDEOXY-beta-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-beta-D-RIBO-HEXOPYRANOSYL)OXY)-12,14-DIHYDROXY-,(3beta,5beta,12beta)-
- Digoxin, analytical standard
- NCGC00090797-15
- GTPL4725
- Neo-Lanicor
- D1828
- 4-[(3S,5R,8R,9S,10S,12R,13S,14S)-3-[(2S,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,4S,5R,6R)-4,5-Dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyl-oxan-2-yl]oxy-4-hydroxy-6-methyl-oxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-5H-furan-2-one
- NCGC00259227-01
- Digoxine Navtivelle
- A814956
- NCGC00090797-05
- 3.beta.-[(O-2,6-Dideoxy-.beta.-D-ribo-hexopyranosyl-(1.->.4)-O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1.->.4)-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl)oxy]-12.beta.,14-dihydroxy-5.beta.-card-20(22)-enolide
- 4-(3-((5-((5-((4,5-dihydroxy-6-methyltetrahydro-2h-pyran-2-yl)oxy)-4-hydroxy-6-methyltetrahydro-2h-pyran-2-yl)oxy)-4-hydroxy-6-methyltetrahydro-2h-pyran-2-yl)oxy)-12,14-dihydroxy-10,13-dimethylhexadecahydro-1h-cyclopenta[a]phenanthren-17-yl)furan-2(5h)-one
- SCHEMBL126382
- 3-((2,6-Dideoxy-4-O-[2,6-dideoxy-4-O-(2,6-dideoxyhexopyranosyl)hexopyranosyl]hexopyranosyl)oxy)-12,14-dihydroxycard-20(22)-enolide, (3.beta.,5.beta.,12.beta.)- #
- 4-(7-{[5-({5-[(4,5-dihydroxy-6-methyloxan-2-yl)oxy]-4-hydroxy-6-methyloxan-2-yl}oxy)-4-hydroxy-6-methyloxan-2-yl]oxy}-3a,11-dihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl)-2,5-dihydrofuran-2-one
- Card-20(22)-enolide, 3-[(O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1->4)-O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1->4)-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxy-, (3.beta.,5.beta.,12.beta.)-
- Card-20(22)-enolide, 3-((O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1-4)-O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1-4)-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3.beta.,5.beta.,12.beta.)-
- 12.beta.-Hydroxydigitoxin
- 3-[3-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
- DTXSID10860258
- AKOS025247958
- NCGC00248443-01
- Lanoxine-PG
- LTMHDMANZUZIPE-UHFFFAOYSA-N
- D6003
- VS-12230
- FT-0624935
- Card-20(22)-enolide, 3-[(O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1.->.4)-O-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl-(1.->.4)-2,6-dideoxy-.beta.-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxy-, (3.beta.,5.beta.,12.beta.)-
- Cogoxin
- 3-[(O-2,6-Dideoxyhexopyranosyl-(1-->4)-O-2,6-dideoxyhexopyranosyl-(1-->4)-2,6-dideoxyhexopyranosyl)oxy]-12,14-dihydroxycard-20(22)-enolide
- CHEMBL20692
- 1380169-08-3
- C41H64O14
- 4-[(3S,5R,8R,9S,10S,12R,13S,14S)-3-[(2S,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,4S,5R,6R)-4,5-dihydroxy-6-methyl-oxan-2-yl]oxy-4-hydroxy-6-methyl-oxan-2-yl]oxy-4-hydroxy-6-methyl-oxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-5H-furan-2-one
- HB1138
- +Expand
- MDL： MFCD00003674
- InChIKey： LTMHDMANZUZIPE-PUGKRICDSA-N
- Inchi： InChI=1S/C41H64O14/c1-19-36(47)28(42)15-34(50-19)54-38-21(3)52-35(17-30(38)44)55-37-20(2)51-33(16-29(37)43)53-24-8-10-39(4)23(13-24)6-7-26-27(39)14-31(45)40(5)25(9-11-41(26,40)48)22-12-32(46)49-18-22/h12,19-21,23-31,33-38,42-45,47-48H,6-11,13-18H2,1-5H3/t19-,20-,21-,23-,24+,25-,26-,27+,28+,29+,30+,31-,33+,34+,35+,36-,37-,38-,39+,40+,41+/m1/s1
- SMILES： O[C@]([C@@](CC[C@@]1([H])[C@@]2(CC[C@H](O[C@@](O[C@H](C)[C@H]3O[C@@](O[C@H](C)[C@H]4O[C@@](O[C@H](C)[C@H]5O)([H])C[C@@H]5O)([H])C[C@@H]4O)([H])C[C@@H]3O)C1)C)([H])[C@]2([H])C[C@H]6O)(CC[C@@H]7C(CO8)=CC8=O)[C@]67C

Computed Properties

Exact Mass: 780.43000
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 7
Monoisotopic Mass: 780.42960671g/mol
Heavy Atom Count: 55
Complexity: 1450
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 21
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Surface Charge: 0
Topological Polar Surface Area: 203

Experimental Properties

LogP: 2.21810
PSA: 203.06000
Merck: 3167
Refractive Index: 12 ° (C=10, Pyridine)
Boiling Point: 661.93°C (rough estimate)
Melting Point: 265°C(dec.)(lit.)
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Solubility: Soluble in dimethyl sulfoxide and methanol.
Color/Form: 1.0 mg/mL in methanol
Color/Form: Powder
Specific Rotation: 25Hg +13.4 to 13.8° (c = 10 in pyridine)
Density: 1.1110 (rough estimate)

Digoxin Synthesis

Digoxin Related Literature

1. Sensitive and selective detection of digoxin based on fluorescence quenching and colorimetric aptasensors

Ahmad Sarreshtehdar Emrani,Noor Mohammad Danesh,Parirokh Lavaee,Seyed Hamid Jalalian,Mohammad Ramezani,Khalil Abnous,Seyed Mohammad Taghdisi Anal. Methods 2015 7 3419
2. Combination of quantum dot fluorescence with enzyme chemiluminescence for multiplexed detection of lung cancer biomarkers

Huan Li,Zhijuan Cao,Yuhao Zhang,Choiwan Lau,Jianzhong Lu Anal. Methods 2010 2 1236
3. A digoxin electrochemical aptasensor using Ag nanoparticle decorated graphene oxide

Mohammad Hossein Mashhadizadeh,Niloofar Naseri,Masoud A. Mehrgardi Anal. Methods 2016 8 7247
4. Electrochemically driven optical and SERS immunosensor for the detection of a therapeutic cardiac drug

Madeeha Chaudhry,Dong-Kwon Lim,Jeon Woong Kang,Zahid Yaqoob,Peter So,Muhammad Fahad Bhopal,Minqiang Wang,Raheel Qamar,Arshad Saleem Bhatti RSC Adv. 2022 12 2901
5. Natural products as modulators of retinoic acid receptor-related orphan receptors (RORs)

Angela Ladurner,Patrik F. Schwarz,Verena M. Dirsch Nat. Prod. Rep. 2021 38 757
6. A novel fluorescent aptasensor for selective and sensitive detection of digoxin based on silica nanoparticles

Ahmad Sarreshtehdar Emrani,Seyed Mohammad Taghdisi,Noor Mohammad Danesh,Seyed Hamid Jalalian,Mohammad Ramezani,Khalil Abnous Anal. Methods 2015 7 3814
7. SERS-based cascade amplification bioassay protocol of miRNA-21 by using sandwich structure with biotin–streptavidin system

Zhaoheng Liang,Jun Zhou,Lucia Petti,Liyang Shao,Tao Jiang,Yanping Qing,Shusen Xie,Guanyi Wu,Pasquale Mormile Analyst 2019 144 1741
8. Combination of the lateral-flow immunoassay with multicolor gold nanorod etching for the semi-quantitative detection of digoxin

Daniel W. Bradbury,Jasmine T. Trinh,Milo J. Ryan,Kyle J. Chen,Adel A. Battikha,Benjamin M. Wu,Daniel T. Kamei Analyst 2022 147 4000
9. Gold nanoparticles deposited on fluorine-doped tin oxide surface as an effective platform for fabricating a highly sensitive and specific digoxin aptasensor

H. Bagheri,R. P. Talemi,A. Afkhami RSC Adv. 2015 5 58491
10. A mechanistic investigation of the bioavailability enhancing potential of lysergol, a novel bioenhancer, using curcumin

M. Shukla,M. Y. Malik,S. Jaiswal,A. Sharma,D. K. Tanpula,R. Goyani,J. Lal RSC Adv. 2016 6 58933